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Compound of Interest

Compound Name:
2,4-Bis(4-chlorophenyl)-4-

oxobutanoic acid

CAS No.: 344281-05-6

Cat. No.: B2507711

Get Quote

Formula: C₁₆H₁₂Cl₂O₃ Molecular Weight: 323.17 g/mol Primary Application: Antimicrobial

Agents & Synthetic Intermediates[1]

Executive Technical Summary
The molecular formula C₁₆H₁₂Cl₂O₃ represents a specific chemical space often utilized in the

development of antimicrobial agents and flavonoid-based enzyme inhibitors.[1] While multiple

isomers exist, the most pharmacologically relevant entity is Clofenoxyde (Bis[4-

(chloroacetyl)phenyl] ether), an antifungal and antibacterial agent.

For researchers, this formula presents a balance of lipophilicity (due to the aromatic rings and

chlorine substituents) and reactivity (via the alpha-chloro ketone or ether linkages), making it a

versatile scaffold for "Click Chemistry" and fragment-based drug design (FBDD).
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Property Value Unit
Computational
Basis

Molecular Weight 323.17 g/mol
Standard Atomic

Weights

Monoisotopic Mass 322.0163 Da Cl isotope abundance

Heavy Atom Count 21 - Non-hydrogen atoms

Rotatable Bonds 4–6 -

Structure dependent

(High flexibility in

ether linkers)

Est.[1][2] LogP 3.5 – 4.2 -
High Lipophilicity

(Clofenoxyde)

H-Bond Acceptors 3 -
Carbonyl/Ether

oxygens

Primary Compound Analysis: Clofenoxyde
IUPAC Name: 1-[4-[4-(2-chloroacetyl)phenoxy]phenyl]-2-chloroethanone CAS Registry: 10556-

23-7 (Generic/Isomer dependent)[1]

Clofenoxyde is a bis-alkylating agent.[1] Its mechanism of action typically involves the

alkylation of nucleophilic residues (cysteine thiols or histidine imidazoles) in essential microbial

enzymes, leading to irreversible inhibition.

Structural Mechanism & Reactivity
The molecule consists of two phenyl rings linked by an ether oxygen, with each ring para-

substituted by a chloroacetyl group.[1]

Ether Linkage: Provides rotational flexibility, allowing the molecule to span binding pockets.

[1]

-Haloketone Moiety: This is the "warhead."[1] The carbon adjacent to the chlorine is highly
electrophilic (
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susceptible).[1] It reacts rapidly with biological nucleophiles.[1]

Synthesis Pathway (Friedel-Crafts Bis-Acylation)
The most robust synthesis involves the double Friedel-Crafts acylation of diphenyl ether.[1]

This method is preferred for its high atom economy and scalability.[1]

Reaction Logic:

Substrate: Diphenyl ether (electron-rich aromatic system).[1]

Reagent: Chloroacetyl chloride (electrophile).[1]

Catalyst: Aluminum Chloride (

, Lewis Acid).[1]

Regioselectivity: The ether oxygen is an ortho/para director.[1] Due to steric hindrance at the

ortho position, the para substitution is heavily favored, yielding the symmetric 4,4'-isomer.

Visualization: Synthetic Pathway

Figure 1: Friedel-Crafts Bis-Acylation Pathway for Clofenoxyde
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Figure 1: The stepwise electrophilic aromatic substitution pathway converting diphenyl ether to

Clofenoxyde.
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Experimental Protocol: Synthesis of C₁₆H₁₂Cl₂O₃
(Clofenoxyde)
Objective: Synthesize 1-[4-[4-(2-chloroacetyl)phenoxy]phenyl]-2-chloroethanone via Friedel-

Crafts acylation. Safety Warning: Chloroacetyl chloride is a lachrymator and highly corrosive.[1]

reacts violently with water.[1] Perform all steps in a fume hood under inert atmosphere (

or Ar).

Materials
Diphenyl ether (17.0 g, 0.1 mol)

Chloroacetyl chloride (28.2 g, 0.25 mol) [Excess ensures bis-acylation]

Aluminum chloride, anhydrous (33.4 g, 0.25 mol)

Carbon disulfide (

) or Dichloromethane (DCM) [Solvent]

Ice/HCl mixture (Quenching)

Step-by-Step Methodology
Catalyst Preparation:

In a 500 mL three-necked round-bottom flask equipped with a reflux condenser, dropping

funnel, and drying tube (

), suspend 33.4 g of anhydrous

in 100 mL of dry

(or DCM).

Note: Ensure the system is strictly anhydrous to prevent catalyst deactivation.[1]

Reagent Addition:
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Mix diphenyl ether (17.0 g) and chloroacetyl chloride (28.2 g) in a separate flask.

Add this mixture dropwise to the stirred

suspension over 45 minutes.

Observation: Evolution of HCl gas will occur (trap with NaOH scrubber).[1] The mixture will

turn dark red/brown (formation of the acylium ion complex).

Reaction Phase:

Once addition is complete, heat the mixture to gentle reflux (approx. 40-46°C for

) for 4–6 hours.

Monitor via TLC (Hexane:Ethyl Acetate 8:2).[1] The starting material spot (

) should disappear.[1]

Quenching & Isolation:

Cool the reaction mixture to 0°C.

Critical Step: Pour the reaction mass slowly onto 300g of crushed ice mixed with 50 mL

concentrated HCl. This decomposes the aluminum complex.[1]

Phase Separation: If using DCM, separate the organic layer.[1] If using

, distill off the solvent or separate.[1]

Wash the organic layer with water (

mL), 5%

(

mL), and brine.

Purification:

Dry over anhydrous
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and evaporate the solvent.[1]

Recrystallize the crude solid from Ethanol or Benzene/Petroleum Ether.[1]

Yield Target: 60–75%.

Expected MP: 100–102°C.[1]

Secondary Chemical Space: Dichlorinated
Flavonoids
While Clofenoxyde is the direct linear isomer, the formula C₁₆H₁₂Cl₂O₃ also maps to

Dichlorinated Methoxyflavones. These are critical in cancer research as kinase inhibitors.[1]

Scaffold: 2-phenylchromen-4-one (Flavone core).[1]

Substituents: To match C₁₆H₁₂Cl₂O₃:

Core: C₁₅H₁₀O₂[1]

Modifications: Add 1 Carbon (Methoxy group,

) + 2 Chlorines.[1]

Result: Dichloro-methoxyflavone.[1]

Comparative Workflow: Linear vs. Cyclic Isomers
The following diagram illustrates how the same atomic inputs diverge into different

pharmacological classes based on synthetic strategy.
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Figure 2: Divergent Chemical Space of C16H12Cl2O3

Formula: C16H12Cl2O3
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Figure 2: Structural divergence of the C16H12Cl2O3 formula into distinct pharmacological

classes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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